Cas no 890094-19-6 (2-chloro-N'-hydroxy-4,6-dimethylpyridine-3-carboximidamide)

• Product Name: 2-chloro-N'-hydroxy-4,6-dimethylpyridine-3-carboximidamide
• CAS No: 890094-19-6
• MF: C₈H₁₀ClN₃O
• MW: 199.6375
• CID: 5095670
• Update Time: 2025-06-14

2-chloro-N'-hydroxy-4,6-dimethylpyridine-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-{N}'-hydroxy-4,6-dimethylpyridine-3-carboximidamide
• 3-Pyridinecarboximidamide, 2-chloro-N-hydroxy-4,6-dimethyl-
• 2-chloro-N'-hydroxy-4,6-dimethylpyridine-3-carboximidamide
• 2-chloro-4,6-dimethylnicotinamidoxime
• STK784811
• 2-Chloro-N'-hydroxy-4,6-dimethyl-3-pyridinecarboximidamide
• 2-chloro-N'~3~-hydroxy-4,6-dimethyl-3-pyridinecarboximidamide
• 3-Pyridinecarboximidamide, 2-chloro-N'-hydroxy-4,6-dimethyl-

• Inchi： 1S/C8H10ClN3O/c1-4-3-5(2)11-7(9)6(4)8(10)12-13/h3,13H,1-2H3,(H2,10,12)
• InChI Key： HDUZZLNAPWPDSW-UHFFFAOYSA-N
• SMILES： ClC1=C(/C(=N/O[H])/N([H])[H])C(C([H])([H])[H])=C([H])C(C([H])([H])[H])=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 210
• XLogP3: 1.7
• Topological Polar Surface Area: 71.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-chloro-N'-hydroxy-4,6-dimethylpyridine-3-carboximidamide

Comprehensive Overview of 2-Chloro-N'-hydroxy-4,6-dimethylpyridine-3-carboximidamide (CAS No. 890094-19-6)

2-Chloro-N'-hydroxy-4,6-dimethylpyridine-3-carboximidamide (CAS No. 890094-19-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its systematic name or CAS number, belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities. Researchers and industry professionals frequently search for terms like "pyridine-3-carboximidamide applications" or "CAS 890094-19-6 synthesis", highlighting the growing interest in its potential uses.

The molecular structure of 2-chloro-N'-hydroxy-4,6-dimethylpyridine-3-carboximidamide features a chloro substituent at the 2-position and a hydroxyimino group at the 3-position, making it a versatile intermediate for further chemical modifications. Its dimethylpyridine backbone is particularly noteworthy, as it contributes to the compound's stability and reactivity. Recent studies have explored its role in the development of novel antimicrobial agents and enzyme inhibitors, aligning with the current trend of searching for "new antibiotic scaffolds" and "small molecule inhibitors in drug discovery".

In the context of green chemistry and sustainable synthesis, CAS 890094-19-6 has been investigated for its potential to reduce environmental impact. Researchers are increasingly focusing on "eco-friendly pyridine derivatives" and "low-toxicity intermediates", which aligns with the compound's moderate reactivity and potential for scalable production. Its applications in crop protection formulations have also been explored, addressing the rising demand for "next-generation agrochemicals" that balance efficacy with environmental safety.

The analytical characterization of 2-chloro-N'-hydroxy-4,6-dimethylpyridine-3-carboximidamide typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are critical for ensuring the compound's quality, especially when used in high-value applications. Online searches for "HPLC methods for pyridine analogs" or "NMR data interpretation for carboximidamides" reflect the technical queries commonly associated with this compound.

From a commercial perspective, CAS 890094-19-6 is often sourced by pharmaceutical and agrochemical companies engaged in R&D innovation. Its relevance to "drug candidate optimization" and "lead compound development" makes it a subject of interest in patent literature and scientific publications. The compound's stability under various storage conditions further enhances its practicality for industrial use, a topic frequently searched as "pyridine derivative shelf life" or "handling guidelines for carboximidamides".

Future research directions for 2-chloro-N'-hydroxy-4,6-dimethylpyridine-3-carboximidamide may include its integration into combinatorial chemistry libraries or its evaluation as a ligand in catalytic systems. These areas align with trending search terms like "high-throughput screening compounds" and "metal-organic frameworks synthesis", indicating the compound's expanding role in cutting-edge scientific applications. As the demand for specialty chemicals grows, this compound is poised to remain a key player in advanced material science and life sciences research.